Cas no 1803793-61-4 (6-Fluoro-4-nitro-2-(trifluoromethoxy)toluene)

• Product Name: 6-Fluoro-4-nitro-2-(trifluoromethoxy)toluene
• CAS No: 1803793-61-4
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 5000808
• Update Time: 2025-07-15

6-Fluoro-4-nitro-2-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-nitro-2-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5F4NO3/c1-4-6(9)2-5(13(14)15)3-7(4)16-8(10,11)12/h2-3H,1H3
• InChI Key： ATUIVNLVDPELRE-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: 3.4
• Topological Polar Surface Area: 55

Additional information on 6-Fluoro-4-nitro-2-(trifluoromethoxy)toluene

Introduction to 6-Fluoro-4-nitro-2-(trifluoromethoxy)toluene (CAS No. 1803793-61-4)

6-Fluoro-4-nitro-2-(trifluoromethoxy)toluene, identified by the Chemical Abstracts Service Number (CAS No.) 1803793-61-4, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of a fluoro group, a nitro group, and a trifluoromethoxy group on a toluene backbone, make it a versatile intermediate in synthetic chemistry. This compound has been increasingly explored for its potential applications in the development of novel bioactive molecules.

The structural motif of 6-fluoro-4-nitro-2-(trifluoromethoxy)toluene imparts distinct electronic and steric properties, which are highly valuable in medicinal chemistry. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacological profile of drug candidates. Similarly, the nitro group contributes to the electron-withdrawing effect, influencing the reactivity and selectivity of the compound in various synthetic transformations. The trifluoromethoxy group further enhances lipophilicity and metabolic resistance, making it an attractive moiety for drug design.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating diseases such as cancer, inflammation, and infectious disorders. Specifically, derivatives of 6-fluoro-4-nitro-2-(trifluoromethoxy)toluene have been investigated for their potential as kinase inhibitors and antimicrobial agents.

One of the most compelling aspects of 6-fluoro-4-nitro-2-(trifluoromethoxy)toluene is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to construct heterocyclic scaffolds and functionalized rings that are essential for developing new therapeutic agents. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at the aromatic core, leading to novel compounds with enhanced biological activity.

The synthesis of 6-fluoro-4-nitro-2-(trifluoromethoxy)toluene itself is an intricate process that requires careful optimization to achieve high yields and purity. Common synthetic routes involve multi-step transformations starting from commercially available precursors such as fluorobenzene or nitrotoluene derivatives. Advanced techniques like flow chemistry have also been explored to improve reaction efficiency and scalability.

Recent advancements in computational chemistry have further facilitated the design and optimization of derivatives of 6-fluoro-4-nitro-2-(trifluoromethoxy)toluene. Molecular modeling studies have helped predict the binding modes of these compounds with target proteins, allowing researchers to fine-tune their structures for improved efficacy. Additionally, virtual screening algorithms have been employed to identify potential lead candidates from large libraries of fluorinated aromatic compounds.

The agrochemical sector has also recognized the significance of 6-fluoro-4-nitro-2-(trifluoromethoxy)toluene as a key intermediate in the development of novel pesticides and herbicides. Its structural features contribute to enhanced bioavailability and resistance against environmental degradation, making it an ideal candidate for crop protection applications. Several studies have reported promising results from field trials using compounds derived from this molecule, highlighting its potential as an effective agrochemical agent.

In conclusion, 6-fluoro-4-nitro-2-(trifluoromethoxy)toluene (CAS No. 1803793-61-4) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural properties and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic possibilities and sustainable agricultural solutions, this compound is poised to play an increasingly important role in addressing global health and food security challenges.